Cas no 2353956-46-2 (tert-butyl N-(2,2-dimethyl-3-sulfamoylpropyl)carbamate)

Tert-butyl N-(2,2-dimethyl-3-sulfamoylpropyl)carbamate is a specialized carbamate-protected sulfonamide derivative with applications in organic synthesis and pharmaceutical research. Its key structural features include a tert-butyloxycarbonyl (Boc) protecting group, which enhances stability and facilitates selective deprotection under mild acidic conditions, and a sulfamoyl moiety that contributes to its reactivity in medicinal chemistry applications. The compound's rigid, branched alkyl backbone improves steric control in synthetic pathways. It serves as a versatile intermediate in the preparation of bioactive molecules, particularly those requiring sulfonamide functionality. The Boc group's orthogonal protection compatibility makes it valuable in multi-step syntheses, while its crystalline nature aids in purification and characterization.
tert-butyl N-(2,2-dimethyl-3-sulfamoylpropyl)carbamate structure
2353956-46-2 structure
Product Name:tert-butyl N-(2,2-dimethyl-3-sulfamoylpropyl)carbamate
CAS No:2353956-46-2
MF:C10H22N2O4S
MW:266.357681751251
CID:6434286
PubChem ID:165934514
Update Time:2025-05-22

tert-butyl N-(2,2-dimethyl-3-sulfamoylpropyl)carbamate Chemical and Physical Properties

Names and Identifiers

    • 2353956-46-2
    • tert-butyl N-(2,2-dimethyl-3-sulfamoylpropyl)carbamate
    • EN300-7077144
    • Inchi: 1S/C10H22N2O4S/c1-9(2,3)16-8(13)12-6-10(4,5)7-17(11,14)15/h6-7H2,1-5H3,(H,12,13)(H2,11,14,15)
    • InChI Key: HWLKHNUGDSYVHE-UHFFFAOYSA-N
    • SMILES: S(CC(C)(C)CNC(=O)OC(C)(C)C)(N)(=O)=O

Computed Properties

  • Exact Mass: 266.13002836g/mol
  • Monoisotopic Mass: 266.13002836g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 363
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 107Ų

tert-butyl N-(2,2-dimethyl-3-sulfamoylpropyl)carbamate Pricemore >>

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Additional information on tert-butyl N-(2,2-dimethyl-3-sulfamoylpropyl)carbamate

tert-butyl N-(2,2-dimethyl-3-sulfamoylpropyl)carbamate (CAS No. 2353956-46-2)

The compound tert-butyl N-(2,2-dimethyl-3-sulfamoylpropyl)carbamate (CAS No. 2353956-46-2) is a highly specialized organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and advanced materials. This compound is characterized by its unique structure, which combines a tert-butyl carbamate group with a sulfamoyl-substituted alkyl chain, making it a versatile building block for further chemical modifications.

Recent studies have highlighted the importance of tert-butyl N-(2,2-dimethyl-3-sulfamoylpropyl)carbamate in the development of novel bioactive molecules. Researchers have explored its potential as an intermediate in the synthesis of sulfonamide-based drugs, which are widely used in treating various diseases, including infections and inflammatory conditions. The sulfamoyl group in this compound plays a crucial role in enhancing the bioavailability and stability of the final product, making it an invaluable precursor in medicinal chemistry.

One of the most notable advancements involving this compound is its application in the creation of environmentally friendly agrochemicals. Scientists have successfully utilized tert-butyl N-(2,2-dimethyl-3-sulfamoylpropyl)carbamate to develop herbicides with reduced toxicity and improved efficacy. These herbicides are designed to target specific weeds without adversely affecting crops or soil health, aligning with the growing demand for sustainable agricultural practices.

In addition to its role in drug discovery and agriculture, this compound has also found applications in the synthesis of advanced materials. For instance, researchers have employed it as a key component in the development of polymeric materials with enhanced mechanical properties and thermal stability. The tert-butyl group contributes to the rigidity of the polymer backbone, while the sulfamoyl group introduces functional versatility, enabling these materials to be tailored for specific industrial applications.

Recent breakthroughs in synthetic chemistry have further expanded the utility of tert-butyl N-(2,2-dimethyl-3-sulfamoylpropyl)carbamate. Innovations in catalytic processes have made its synthesis more efficient and cost-effective, facilitating its widespread use across multiple industries. Moreover, green chemistry principles have been integrated into its production methods, reducing waste and minimizing environmental impact.

Looking ahead, the potential applications of this compound are expected to grow exponentially as researchers continue to explore its unique properties. Its ability to serve as a versatile intermediate makes it a cornerstone in modern chemical innovation. With ongoing advancements in technology and increasing focus on sustainability, tert-butyl N-(2,2-dimethyl-3-sulfamoylpropyl)carbamate is poised to play an even more significant role in shaping the future of science and industry.

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